Ethyl 5-bromo-4-(chlorosulfonyl)-2-methylbenzoate

• IUPAC Name: ethyl 5-bromo-4-chlorosulfonyl-2-methylbenzoate
• InChI: InChI=1S/C10H10BrClO4S/c1-3-16-10(13)7-5-8(11)9(4-6(7)2)17(12,14)15/h4-5H,3H2,1-2H3
• InChI Key: BIKFKEAAWKPYAH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1C)S(=O)(=O)Cl)Br
• Molecular Formula: C10H10BrClO4S
• Molecular Weight: 341.61 g/mol

Description

Ethyl 5-bromo-4-(chlorosulfonyl)-2-methylbenzoate is a chemical compound that belongs to the class of benzoates. It is a white or yellowish powder that is used in scientific research for various purposes.

Scientific Research Applications

Pharmacological Research : Brominated derivatives of certain compounds have been investigated for their pharmacological properties. For example, the pharmacological study of various brominated and chlorinated compounds has led to the development of potential antipsychotic agents and insights into dopamine receptor interactions (Högberg et al., 1990). This suggests that Ethyl 5-bromo-4-(chlorosulfonyl)-2-methylbenzoate could be a precursor or an intermediate in the synthesis of pharmacologically active molecules.

Organic Synthesis : The role of brominated and chlorosulfonyl compounds in organic synthesis is well-documented. These entities are often used as intermediates in the synthesis of complex organic molecules. For instance, brominated compounds have been utilized in the synthesis of pyrazoles and isoxazoles with antiviral activities (Dawood et al., 2011), highlighting the utility of such compounds in developing new therapeutics.

Material Science : Brominated and sulfonated compounds have also found applications in material science, particularly in the development of new materials with unique properties. The synthesis and characterization of new compounds often lead to materials with potential applications in electronics, photonics, and as catalysts in chemical reactions.

Catalysis : Brominated aromatic compounds are frequently used in catalysis, serving as precursors or ligands in the synthesis of complex catalysts for organic transformations. The preparation of catalysts involving pincer complexes, for instance, demonstrates the utility of brominated intermediates in facilitating ketone reduction reactions, which are crucial in organic synthesis (Facchetti et al., 2016).

Environmental Studies : The fate and behavior of brominated and sulfonated compounds in aquatic environments have been the subject of environmental studies. Research on parabens, for example, has shed light on the occurrence, fate, and behavior of these compounds in water, contributing to our understanding of their environmental impact (Haman et al., 2015).